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2-(Dicyclohexylphosphino)-2'-
Compound Name:
methoxybiphenyl

Cat. No.: B1589798

An In-depth Technical Guide: dicyclohexyl-[2-(2-methoxyphenyl)phenyl]phosphane

Executive Summary

This technical guide provides a comprehensive overview of dicyclohexyl-[2-(2-
methoxyphenyl)phenyllphosphane, a highly effective monodentate biaryl phosphine ligand.
Known for its role in facilitating challenging transition-metal-catalyzed cross-coupling reactions,
this ligand combines significant steric bulk with specific electronic properties to enhance
catalytic activity, stability, and selectivity. We will delve into its nomenclature, physicochemical
properties, synthesis, and mechanistic role in catalysis. Furthermore, this guide presents
detailed, field-proven protocols for its application in key organic transformations, offering
researchers and drug development professionals the foundational knowledge required to
effectively leverage this powerful catalytic tool.

Core Concepts: Nomenclature and Structure

dicyclohexyl-[2-(2-methoxyphenyl)phenyl]phosphane is a member of the well-established
Buchwald family of electron-rich, sterically hindered phosphine ligands. These ligands are
instrumental in modern organic synthesis, particularly for palladium-catalyzed reactions that
form carbon-carbon (C-C) and carbon-heteroatom (C-N, C-O) bonds.

The systematic IUPAC name for this compound is dicyclohexyl-[2-(2-
methoxyphenyl)phenyl]phosphane([1]. Its structure is characterized by a dicyclohexylphosphino
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group attached to a 2-substituted biphenyl backbone, which features a methoxy group at the 2'-
position. This precise arrangement is critical to its function.

Table 1: Compound Identification

Identifier Value

dicyclohexyl-[2-(2-

IUPAC Name
methoxyphenyl)phenyl]phosphane[1]
CAS Number 255835-82-6[1][2]
2-(Dicyclohexylphosphino)-2'-
Common Synonyms methoxybiphenyl[1][2][3], Dicyclohexyl(2'-
methoxy-[1,1'-biphenyl]-2-yl)phosphine[2][4]
Molecular Formula C25H330P[1]

| Molecular Weight | 380.5 g/mol [1] |

Physicochemical Properties and Safe Handling

Understanding the physical properties and stability of the ligand is paramount for its successful

application and storage.

Table 2: Key Physicochemical Properties

Property Description Source

Colorless or slightly
Appearance . [4]
yellow crystalline powder.

Soluble in common organic
solvents such as

Solubility dichloromethane, [1114]
tetrahydrofuran (THF), and

toluene.
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| Stability | Air-sensitive. Handling and storage under an inert atmosphere (e.g., nitrogen or
argon) are crucial to prevent oxidation of the phosphine group, which would render it
catalytically inactive. |[5] |

Handling and Storage Protocols

Due to its air sensitivity, all manipulations should be performed using standard Schlenk line or
glovebox techniques.

o Storage: Store the compound in a tightly sealed container within a desiccator or glovebox,
away from heat and oxidizing agents[4].

e Handling: When handling outside of a controlled atmosphere, work quickly and use inert gas
blanketing. Always wear appropriate Personal Protective Equipment (PPE), including safety
goggles and chemical-resistant gloves[4]. For detailed safety information, consult the Safety
Data Sheet (SDS)[2][6].

Ligand Synthesis: A Modern Approach

The synthesis of biaryl phosphine ligands has evolved to improve efficiency and scalability. A
notable one-pot synthesis developed by Buchwald and colleagues circumvents the need for
pre-formed biphenyl substrates, streamlining the process.[1]

Synthesis Rationale and Workflow

This methodology relies on the in-situ formation of a Grignard reagent, which then participates
in a coupling reaction, followed by the introduction of the phosphine moiety. This convergent
approach is highly efficient. The synthesis commences with 2-methoxyphenylmagnesium
bromide and 1-bromo-2-chlorobenzene.[1] The reaction proceeds in tetrahydrofuran, followed
by the addition of copper(l) chloride and chlorodicyclohexylphosphine to yield the final product.

[1]
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Starting Materials

2-Methoxyphenyl-

Grignard/Coupling
magnesium bromide

Reagents

| I 1. THE, Reflux |~-->| 2. CuCl |>-->| 3. CIP(Cy)2 |-

Grignard/Coupling
1-Bromo-2-chlorobenzene

Phosphination dicyclohexyl-[2-(2-methoxyphenyl)-
phenyl]phosphane

© 2025 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1589798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exp!oratgry

Check Availability & Pricing

1. Assemble Reactants
Aryl Halide, Boronic Acid, Base
in a reaction vessel

2. Degas System
Purge with inert gas (N2 or Ar)
to remove oxygen

Pd(0)L
Active Catalyst
Ar-X 3. Add Catalyst Components
Pd Precursor & Ligand in Solvent
Oxidative Addition
Complex
L-Pd(IT)(Ar)(X) 4. Reaction
Heat to specified temperature
: (e.g., 80-110 °C) with stirring
HNRIR? Reductive
Elimination
Amine Coordination 5. Monitoring
[L-PdA(IT)(Ar)(HNR'R?)]*X~ Track progress via TLC or GC-MS
\i{X +Ba? l
6. Quench & Workup
Deprotonation Cool, add water, and perform
L Pd(II)(Ar)(NRlRZ) liquid-liquid extraction

’ ;

7. Purification
Isolate product via
column chromatography

Ar-NR!R?
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Buy 2-(Dicyclohexylphosphino)-2'-methoxybiphenyl | 255835-82-6 [smolecule.com]

2. 2-(Dicyclohexylphosphino)-2'-methoxybiphenyl - Safety Data Sheet [chemicalbook.com]

3. 2-(Dicyclohexylphosphino)-2'-methoxybiphenyl, CAS No. 255835-82-6 - iChemical
[ichemical.com]

4. chembk.com [chembk.com]

5. leapchem.com [leapchem.com]

6. echemi.com [echemi.com]

To cite this document: BenchChem. [2-(Dicyclohexylphosphino)-2'-methoxybiphenyl IUPAC
name]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1589798#2-dicyclohexylphosphino-2-
methoxybiphenyl-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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